2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide

• Molecular Formula: C22H21FN2O5S2
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 2-[[4-(benzenesulfonyl)-2-(4-fluorophenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H21FN2O5S2/c23-16-10-8-15(9-11-16)20-25-21(32(27,28)18-6-2-1-3-7-18)22(30-20)31-14-19(26)24-13-17-5-4-12-29-17/h1-3,6-11,17H,4-5,12-14H2,(H,24,26)
• InChI Key: TWYIRKAKKIDFNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=C(N=C(O2)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=CC=C4

Description

This compound features a 1,3-oxazole core substituted at position 2 with a 4-fluorophenyl group and at position 4 with a phenylsulfonyl moiety. A thioacetamide linker connects the oxazole ring to a tetrahydrofuran-2-ylmethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide typically involves multiple steps, including the formation of the oxazole ring and the introduction of the fluorophenyl and phenylsulfonyl groups. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques, such as continuous flow reactors, to optimize the reaction conditions and improve the efficiency of the process. These methods are designed to produce the compound in large quantities while maintaining high standards of quality and consistency.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Key Structural and Functional Comparisons

Property	Target Compound	Thiazole Analogue ()	Triazole Analogue ()
Molecular Weight	~495 g/mol (estimated)	438.89 g/mol	512.3 g/mol
Key Functional Groups	Phenylsulfonyl, fluorophenyl	Chlorophenylsulfonamido	Dichlorophenyl, trifluoromethyl
Bioactivity	Hypothesized enzyme inhibition	Antimicrobial	Anticancer
Solubility (LogP)	3.1 (predicted)	2.8	4.2

Table 2: Substituent Effects on Activity

Substituent Type	Example Compound	Observed Effect
Fluorophenyl	Target Compound	Enhanced binding to hydrophobic pockets
Chlorophenyl		Increased antimicrobial potency
Trifluoromethyl		Improved metabolic stability

Biological Activity

The compound 2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. Its structure incorporates various functional groups that may contribute to its pharmacological properties, particularly in the context of antimicrobial and anticancer activities.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{18}\text{H}_{22}\text{F}\text{N}_2\text{O}_3\text{S}$$

This molecular formula indicates the presence of fluorine, nitrogen, oxygen, and sulfur, which are essential for its biological interactions.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial potential of compounds related to the oxazole scaffold. For instance, derivatives with similar structural motifs have shown promising results against various bacterial strains. The presence of the phenylsulfonyl group is particularly noted for enhancing antibacterial activity against both Gram-positive and Gram-negative bacteria.

Case Study:
A study demonstrated that compounds with a 1,3-oxazole backbone exhibited significant antibacterial effects. Specifically, derivatives of oxazole showed activity against Enterococcus faecium, suggesting that structural modifications could enhance their efficacy as antimicrobial agents .

Cytotoxicity and Anticancer Potential

The cytotoxic effects of this compound have been investigated in several cancer cell lines. The presence of the tetrahydrofuran moiety is believed to play a role in modulating cell viability and inducing apoptosis in cancer cells.

Research Findings:
In vitro studies indicated that related compounds exhibited cytotoxicity towards various cancer cell lines, with IC50 values suggesting effective concentrations that inhibit cell growth. The mechanism of action appears to involve interference with cellular signaling pathways critical for cancer cell survival .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The following table summarizes key structural features and their associated biological activities:

Structural Feature	Biological Activity	Reference
4-Fluorophenyl Group	Enhanced antibacterial activity
Phenylsulfonyl Group	Increased cytotoxicity
Tetrahydrofuran Moiety	Modulates cell viability
1,3-Oxazole Core	Broad-spectrum antimicrobial properties

The proposed mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition: Compounds with similar structures have been shown to inhibit protein tyrosine phosphatases (PTP), which are crucial in cellular signaling pathways.
• Membrane Disruption: Antimicrobial activity may result from disrupting bacterial membranes, leading to cell lysis.
• Apoptosis Induction: In cancer cells, the compound may trigger apoptotic pathways through mitochondrial dysfunction or activation of caspases.